Cas no 101511-34-6 (Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester)

Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester structure
101511-34-6 structure
Product Name:Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester
CAS No:101511-34-6
MF:C13H16O3
MW:220.264344215393
CID:181111
PubChem ID:127925
Update Time:2025-04-19

Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester
    • methyl 4-hydroxy-3-(3-methylbut-2-enyl)benzoate
    • AC1L2SVW
    • ACMC-20m4jv
    • AG-D-08453
    • CHEMBL463294
    • CTK3J9855
    • KB-257152
    • methyl 4-hydroxy-3-(3'-methyl-2'-butenyl)benzoate
    • methyl-4-hydroxy-3-prenylbenzoate
    • Benzoic acid, 4-hydroxy-3-(3-methyl-2-butenyl)-, methyl ester
    • Methyl 4-hydroxy-3-(3-methyl-2-butenyl)benzoate
    • METHYL 4-HYDROXY-3-(3-METHYLBUT-2-EN-1-YL)BENZOATE
    • 101511-34-6
    • DTXSID70143973
    • SCHEMBL10909155
    • Inchi: 1S/C13H16O3/c1-9(2)4-5-10-8-11(13(15)16-3)6-7-12(10)14/h4,6-8,14H,5H2,1-3H3
    • InChI Key: VTTIBUAIXVAPKR-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C(=O)OC)C=C1C/C=C(\C)/C

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.093
  • Boiling Point: 347.1°Cat760mmHg
  • Flash Point: 143.9°C
  • Refractive Index: 1.54
  • PSA: 46.53
  • LogP: 2.68750

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